Cas no 1240311-64-1 (5-tert-Butyl-1H-pyrazole-3-carboxylic acid amide)

• Product Name: 5-tert-Butyl-1H-pyrazole-3-carboxylic acid amide
• CAS No: 1240311-64-1
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 2132667
• PubChem ID: 44229297
• Update Time: 2025-06-13

5-tert-Butyl-1H-pyrazole-3-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 5-tert-Butyl-1H-pyrazole-3-carboxylic acid amide
• 3-tert-Butyl-1H-pyrazole-5-carboxaMide
• AKOS006230125
• 1240311-64-1
• SCHEMBL2658376
• DB-062214
• SCHEMBL15483446
• CS-0338388
• STL069497
• 3-(tert-butyl)-1H-pyrazole-5-carboxamide
• 5-tert-butyl-1H-pyrazole-3-carboxamide
• SCHEMBL11220340
• AKOS005111433

• Inchi： 1S/C8H13N3O/c1-8(2,3)6-4-5(7(9)12)10-11-6/h4H,1-3H3,(H2,9,12)(H,10,11)
• InChI Key： IEUPHCSYGHORSM-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C(C)(C)C)NN=1)N

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.8Ų

Additional information on 5-tert-Butyl-1H-pyrazole-3-carboxylic acid amide

Recent Advances in the Study of 5-tert-Butyl-1H-pyrazole-3-carboxylic acid amide (CAS: 1240311-64-1)

The compound 5-tert-Butyl-1H-pyrazole-3-carboxylic acid amide (CAS: 1240311-64-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 5-tert-Butyl-1H-pyrazole-3-carboxylic acid amide as a key intermediate in the synthesis of novel heterocyclic compounds with promising pharmacological properties. Its unique structural features, including the tert-butyl group and the pyrazole ring, contribute to its ability to interact with various biological targets, making it a valuable scaffold for drug discovery.

One of the most notable advancements in this area is the development of efficient synthetic routes for 5-tert-Butyl-1H-pyrazole-3-carboxylic acid amide. Researchers have optimized reaction conditions to achieve high yields and purity, which is critical for its use in subsequent medicinal chemistry applications. These synthetic improvements have facilitated the exploration of its derivatives for various therapeutic indications.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 5-tert-Butyl-1H-pyrazole-3-carboxylic acid amide exhibits significant inhibitory effects on specific enzymes and receptors implicated in inflammatory and oncogenic pathways. For instance, it has shown potent activity against protein kinases involved in cell proliferation, suggesting its potential as an anticancer agent. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammatory diseases.

The compound's mechanism of action has been further elucidated through structural-activity relationship (SAR) studies. These investigations have identified key functional groups that enhance its binding affinity and selectivity towards target proteins. Such insights are invaluable for the design of next-generation therapeutics based on this scaffold.

Looking ahead, the potential applications of 5-tert-Butyl-1H-pyrazole-3-carboxylic acid amide extend beyond its current uses. Ongoing research is exploring its utility in neurodegenerative diseases and metabolic disorders, where its modulatory effects on specific pathways could offer new treatment avenues. Furthermore, its compatibility with various drug delivery systems is being investigated to enhance its bioavailability and therapeutic efficacy.

In conclusion, 5-tert-Butyl-1H-pyrazole-3-carboxylic acid amide (CAS: 1240311-64-1) represents a promising compound in the realm of chemical biology and drug discovery. Its versatile synthetic accessibility, coupled with its diverse biological activities, positions it as a valuable tool for researchers aiming to develop novel therapeutics. Continued exploration of its derivatives and mechanisms of action will undoubtedly yield further breakthroughs in the field.